Cas no 837376-48-4 ((5-(Pyridin-3-YL)furan-2-YL)methanamine)

• Product Name: (5-(Pyridin-3-YL)furan-2-YL)methanamine
• CAS No: 837376-48-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD08442305
• CID: 5044191
• PubChem ID: 11332763
• Update Time: 2025-06-15

(5-(Pyridin-3-YL)furan-2-YL)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-(PYRIDIN-3-YL)FURAN-2-YL)METHANAMINE
• (5-pyridin-3-ylfuran-2-yl)methanamine
• [5-(pyridin-3-yl)furan-2-yl]methanamine
• compound 39a [PMID: 15634016]
• 1-(5-pyridin-3-ylfuran-2-yl)methanamine
• (5-Pyridin-3-yl-2-furyl)methylamine
• 2-Furanmethanamine, 5-(3-pyridinyl)-
• GTPL8754
• BDBM12345
• nicotine 3-heteroaromatic analogue 2a
• DB07621
• D3G
• US8609708, 2
• US8609708, 47
• Q27076602
• Z228586434
• (5-(Pyridin-3-YL)furan-2-YL)methanamine

• MDL： MFCD08442305
• Inchi： 1S/C10H10N2O/c11-6-9-3-4-10(13-9)8-2-1-5-12-7-8/h1-5,7H,6,11H2
• InChI Key： LENAVORGWBTPJR-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 0.5
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-(Pyridin-3-YL)furan-2-YL)methanamine

Recent Advances in the Study of (5-(Pyridin-3-YL)furan-2-YL)methanamine (CAS: 837376-48-4) and Its Applications in Chemical Biology and Medicine

The compound (5-(Pyridin-3-YL)furan-2-YL)methanamine (CAS: 837376-48-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (5-(Pyridin-3-YL)furan-2-YL)methanamine as a versatile scaffold in drug discovery. Its furan and pyridine moieties make it an attractive building block for the development of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases.

The synthesis and optimization of (5-(Pyridin-3-YL)furan-2-YL)methanamine derivatives have been a focus of recent research. A team at MIT developed a novel catalytic system in 2024 that significantly improves the yield and purity of this compound, addressing previous challenges in its large-scale production. This advancement has important implications for both academic research and industrial applications.

In the area of cancer research, (5-(Pyridin-3-YL)furan-2-YL)methanamine has shown promising results as a potential anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. The compound's mechanism of action appears to involve the modulation of key signaling pathways, including the PI3K/AKT/mTOR cascade.

Recent structural-activity relationship (SAR) studies have provided valuable insights into optimizing the biological activity of (5-(Pyridin-3-YL)furan-2-YL)methanamine derivatives. Researchers have identified specific modifications to the furan and pyridine rings that can enhance binding affinity and selectivity for target proteins. These findings are expected to accelerate the development of more potent and specific therapeutic agents based on this scaffold.

The compound has also shown potential in neurological applications. A 2024 study published in ACS Chemical Neuroscience reported that certain derivatives of (5-(Pyridin-3-YL)furan-2-YL)methanamine can cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases. This opens new avenues for the treatment of conditions such as Alzheimer's and Parkinson's diseases.

From a drug delivery perspective, researchers have explored the use of (5-(Pyridin-3-YL)furan-2-YL)methanamine as a targeting moiety for nanoparticle-based drug delivery systems. Its ability to interact with specific cellular receptors makes it a promising candidate for targeted therapy approaches, particularly in oncology applications.

Despite these promising developments, challenges remain in the clinical translation of (5-(Pyridin-3-YL)furan-2-YL)methanamine-based therapeutics. Current research is focusing on improving pharmacokinetic properties, reducing potential off-target effects, and establishing robust safety profiles. The coming years are expected to see significant progress in these areas as more preclinical data becomes available.

In conclusion, (5-(Pyridin-3-YL)furan-2-YL)methanamine (CAS: 837376-48-4) represents a promising scaffold with diverse applications in drug discovery and development. The recent advances in its synthesis, biological evaluation, and structural optimization position it as a valuable tool for addressing various medical challenges. Continued research in this area is likely to yield novel therapeutic agents with improved efficacy and safety profiles.